
Application Notes and Protocols for (4-
Methylphenyl)acetaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (4-Methylphenyl)acetaldehyde

Cat. No.: B094764 Get Quote

(4-Methylphenyl)acetaldehyde, also known as p-tolylacetaldehyde, is an aromatic aldehyde

utilized in various research and development applications, including fragrance synthesis and as

a building block in organic chemistry.[1] Proper handling and storage of this compound are

critical to ensure the safety of laboratory personnel and the integrity of experimental results.

These application notes provide detailed protocols for the safe handling, storage, and use of

(4-Methylphenyl)acetaldehyde in a research setting.

Compound Information and Physical Properties
(4-Methylphenyl)acetaldehyde is an organic compound belonging to the phenylacetaldehyde

class.[2][3] It is characterized by a phenyl group substituted at the para position with a methyl

group, and an acetaldehyde functional group.
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Property Value Reference

CAS Number 104-09-6 [1]

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol

Appearance Liquid or solid [4]

Boiling Point 70-72 °C or 221.5°C (estimate) [4][5]

Density 1.0052 - 1.025 g/cm³ [4][5]

Flash Point 109.5 °C [4]

Purity
Typically 95% (may be

stabilized with citric acid)
[5]

Hazard Identification and Safety Precautions
(4-Methylphenyl)acetaldehyde presents several hazards that necessitate careful handling.

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H317: May cause an allergic skin reaction.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements:

P261: Avoid breathing mist or vapors.[6]

P264: Wash skin thoroughly after handling.[6]
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P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[5]

P302+P352: IF ON SKIN: Wash with plenty of water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Experimental Protocols
3.1. General Handling and Storage Protocol

This protocol outlines the standard operating procedure for handling and storing (4-
Methylphenyl)acetaldehyde in a laboratory setting.

Materials:

(4-Methylphenyl)acetaldehyde

Appropriate Personal Protective Equipment (PPE):

Nitrile or neoprene gloves

Chemical safety goggles

Face shield (when handling larger quantities)

Flame-retardant lab coat

Certified chemical fume hood

Secondary containment (e.g., a chemically resistant tray)

Tightly sealed, clearly labeled storage containers

Inert gas (e.g., argon or nitrogen) for long-term storage
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Procedure:

Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label is intact and legible.

Enter the chemical into the laboratory's chemical inventory system.

Personal Protective Equipment (PPE):

Before handling, don the appropriate PPE as listed above.

Handling:

All handling of (4-Methylphenyl)acetaldehyde must be conducted in a certified chemical

fume hood to avoid inhalation of vapors.[9]

Use explosion-proof equipment and take measures to prevent the buildup of electrostatic

charge.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

Avoid contact with skin and eyes.[9]

Storage:

Store in a cool, dry, and well-ventilated area.[6][7] A recommended storage temperature is

2-8°C.[10][11]

Keep the container tightly closed to prevent exposure to air and moisture.[6][7]

For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen)

to prevent oxidation and peroxide formation.[9]

Store in a flammable storage cabinet, away from incompatible materials such as oxidizing

agents.[9]
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Use secondary containment to prevent spills.

Waste Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[7]

Collect waste in a designated, labeled hazardous waste container.

Do not dispose of down the drain.

3.2. Protocol for Aliquoting and Sample Preparation

This protocol provides a step-by-step guide for safely aliquoting and preparing solutions of (4-
Methylphenyl)acetaldehyde for experimental use.

Materials:

(4-Methylphenyl)acetaldehyde stock container

Appropriate solvent (e.g., toluene, as it is used for acetaldehyde standards)

Volumetric flasks and pipettes

Small, clean, and dry vials with screw caps for aliquots

Labeling materials

Procedure:

Preparation:

Ensure all glassware is clean, dry, and free of contaminants.

Set up all necessary equipment within the chemical fume hood.

Aliquoting:

In the fume hood, carefully open the stock container of (4-Methylphenyl)acetaldehyde.
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Using a clean pipette, transfer the desired amount of the aldehyde to a pre-weighed,

labeled vial.

Tightly seal the vial.

If the stock container was under an inert atmosphere, purge the headspace with the inert

gas before resealing.

Solution Preparation:

To prepare a solution of a specific concentration, accurately weigh the required amount of

(4-Methylphenyl)acetaldehyde in a tared volumetric flask.

Add a small amount of the desired solvent to dissolve the aldehyde.

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

Stopper the flask and invert several times to ensure a homogenous solution.

Storage of Solutions:

Store prepared solutions in tightly sealed containers in a cool, dark place.

Clearly label the container with the chemical name, concentration, solvent, and date of

preparation.

Visualization of Workflows
The following diagrams illustrate key workflows for the safe handling and storage of (4-
Methylphenyl)acetaldehyde.
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Caption: Workflow for Safe Handling and Storage.
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Start: Handling
(4-Methylphenyl)acetaldehyde

Handling Small Quantities
(<10 mL) in Fume Hood?

Handling Large Quantities
(>10 mL) or Risk of Splash?

No

Required PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles
- Lab Coat

Yes

No

Enhanced PPE:
- Base PPE

+ Face Shield
+ Flame-Retardant Lab Coat

Yes

Click to download full resolution via product page

Caption: PPE Selection Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

